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Compound of Interest

Compound Name: Sodium lactate

Cat. No.: B8269991

For researchers, scientists, and drug development professionals utilizing sodium lactate
solutions, ensuring the stability and purity of these solutions is critical for experimental success
and product quality. This technical support center provides essential information,
troubleshooting guidance, and frequently asked questions regarding the degradation of
sodium lactate in long-term stored solutions.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a sodium lactate solution?

Al: Commercially available sodium lactate solutions typically have a guaranteed shelf life of 2
years from the date of production when stored in their original, unopened containers under
recommended conditions.[1] Some suppliers indicate that prepared solutions of sodium
lactate may be stable for 1 year at -80°C and for 1 month at -20°C, although this information
has not always been validated.[2] For solutions prepared in the lab, the shelf life will depend on
the solvent, concentration, storage conditions, and potential for microbial contamination.

Q2: What are the optimal storage conditions for sodium lactate solutions?

A2: To ensure long-term stability, sodium lactate solutions should be stored in tightly sealed
containers in a cool, dry, and well-ventilated area.[3][4] The recommended storage temperature
is generally between 5°C and 30°C.[1] For injectable solutions, storage at temperatures of
40°C or less is recommended, with protection from freezing and extreme heat.[3]
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Q3: What are the potential degradation pathways for sodium lactate in an agueous solution?

A3: Sodium lactate is generally stable under normal storage conditions.[5] However,
degradation can be induced by harsh conditions. Potential degradation pathways include:

» Oxidation: In the presence of strong oxidizing agents or under certain conditions like
exposure to low-temperature plasma, lactate can be oxidized to pyruvate, formate, acetate,
and other byproducts.[6] The presence of hydrogen peroxide can also lead to the formation
of acetaldehyde.[7]

o Thermal Decomposition: At very high temperatures and under alkaline conditions (e.g.,
145°C in 3.5 M NaOH), sodium lactate can decompose to form sodium carbonate and
ethanol.[8] Decomposition of the 60% solution is noted to occur at temperatures above
200°C, potentially producing carbon oxides and sodium oxides.[5]

+ Photodegradation: While generally stable, photolysis of aqueous lactate can be induced by
UV radiation, leading to decarboxylation.[9]

e Hydrolysis: As the salt of a weak acid and a strong base, sodium lactate solutions are
slightly alkaline due to hydrolysis.[10] However, significant degradation via hydrolysis under
typical storage conditions is not a primary concern.

» Oligomerization/Polymerization: The formation of lactic acid oligomers is more relevant to
concentrated lactic acid solutions and is not considered a significant degradation pathway for
typical sodium lactate solutions.[4][11]

Q4: What are the common impurities or degradation products to be aware of?

A4: Depending on the storage conditions and initial quality of the sodium lactate, potential
impurities and degradation products may include pyruvate, formate, acetate, glyoxylate, and
2,3-dimethyltartrate.[6] Under extreme heat and alkaline conditions, sodium carbonate and
ethanol can be formed.[8] It is also important to consider potential metal impurities from the
manufacturing process.

Q5: Can L-sodium lactate undergo racemization to D-sodium lactate in solution?
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A5: Racemization of L-lactic acid to a mixture of L- and D-lactic acid can occur, particularly
under conditions such as high temperature or the presence of specific enzymes (lactate

racemase).[8][12][13] This could be a concern in applications where stereocisomeric purity is
critical.

Troubleshooting Guide
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Observed Issue

Potential Cause

Recommended Action

Change in pH of the solution
outside of the expected range
(typically 6.0-8.0 for a 10%

solution).[5]

1. Degradation leading to the
formation of acidic or more
basic byproducts. 2.
Absorption of atmospheric
CO2. 3. Microbial

contamination.

1. Verify the pH of a freshly
prepared solution for
comparison. 2. Analyze the
solution for potential
degradation products using
HPLC. 3. Ensure the container
is tightly sealed. 4. If microbial
contamination is suspected,
perform appropriate testing
and discard the solution if

necessary.

Appearance of color or
turbidity in a previously clear

and colorless solution.

1. Chemical degradation and
formation of colored
byproducts. 2. Microbial
growth. 3. Contamination from

the storage container.

1. Discard the solution. 2.
Review storage conditions and
container compatibility. 3.
Prepare a fresh solution using
high-purity sodium lactate and

sterile, high-quality water.

Inconsistent experimental
results using the sodium

lactate solution.

1. Degradation of the sodium
lactate, leading to a lower
effective concentration. 2.
Presence of interfering

degradation products.

1. Quantify the sodium lactate
concentration using a validated
analytical method such as
HPLC or titration. 2. Analyze
for the presence of potential
impurities or degradation
products. 3. Use a fresh,
quality-controlled batch of
sodium lactate solution for your

experiments.

Precipitate formation in the

solution.

1. Change in temperature
affecting solubility. 2. Reaction
with contaminants or
leachables from the container.
3. Formation of insoluble

degradation products.

1. Gently warm the solution to
see if the precipitate
redissolves. 2. If the precipitate
remains, it is likely a sign of
contamination or significant
degradation, and the solution

should be discarded. 3. Ensure
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the use of appropriate and

clean storage containers.

Data on Stability

Quantitative data on the degradation of pure sodium lactate solutions under various long-term

storage conditions is limited in publicly available literature. However, an accelerated stability

study of a pharmaceutical infusion solution containing sodium lactate, sorbitol, and sodium

chloride showed no significant changes in organoleptic properties or pH over 6 months.[2] In

another study on lactate stability in uncentrifuged blood collection tubes containing sodium

fluoride/potassium oxalate, lactate levels showed only minor increases over 48 hours at room

temperature.[14]

Parameter

Condition

Observation

Reference

pH and Organoleptic

Properties

Accelerated stability
testing (6 months) of

an infusion solution

No significant

variations observed

[2]

Lactate Concentration

Unspun NaF/KOx
blood collection tubes

at room temperature

Incremental increase
at an average rate of
0.0035 mmol/L/h over
48 hours

[14]

Shelf Life

Original, unopened

containers at 5-30°C

2 years

[1]

Storage of Prepared

Solutions

-80°C

Potentially stable for 1

year (not validated)

[2]

Storage of Prepared

Solutions

-20°C

Potentially stable for 1

month (not validated)

[2]

Experimental Protocols
Protocol 1: Quantification of Sodium Lactate by High-
Performance Liquid Chromatography (HPLC)

© 2025 BenchChem. All rights reserved.

5/12

Tech Support


https://www.benchchem.com/product/b8269991?utm_src=pdf-body
https://www.benchchem.com/product/b8269991?utm_src=pdf-body
https://www.scirp.org/journal/paperinformation?paperid=131328
https://pubmed.ncbi.nlm.nih.gov/37903217/
https://www.scirp.org/journal/paperinformation?paperid=131328
https://pubmed.ncbi.nlm.nih.gov/37903217/
https://www.metrohm.com/content/metrohm/zh_tw/applications/application-notes/aa-t-001-100/AN-T-227.download.pdf
https://www.scirp.org/journal/paperinformation?paperid=131328
https://www.scirp.org/journal/paperinformation?paperid=131328
https://www.benchchem.com/product/b8269991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

This method is suitable for determining the concentration of sodium lactate in aqueous
solutions.

Principle: Reversed-phase HPLC separates sodium lactate from other non-polar impurities,
and ion-exclusion chromatography can be used for simultaneous analysis with other
components. Detection is typically achieved using a UV detector at a low wavelength.

Instrumentation:
e High-Performance Liquid Chromatograph (HPLC) with a UV detector

e Analytical column: Shim-pack SRC-102(H) ion exclusion column (7.9 mm x 300 mm, 7 ym)
or a suitable C18 column.[2]

Reagents:
» Mobile Phase: 0.1% phosphoric acid in HPLC-grade water.[2]

o Standard Solution: A solution of known concentration of sodium lactate reference standard
in HPLC-grade water.

o Sample Solution: Dilute the sodium lactate solution to be tested with HPLC-grade water to
fall within the linear range of the assay.

Procedure:
» Prepare the mobile phase, standard solutions, and sample solutions.

e Set up the HPLC system with the following parameters (example):

[¢]

Flow rate: 0.6 mL/min[2]

o

Column temperature: 40°C[2]

[e]

Injection volume: 10 pL[2]

o

Detection wavelength: 200 nm[2]
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« Inject the standard solutions to establish a calibration curve.
* Inject the sample solutions.

o Quantify the sodium lactate concentration in the samples by comparing the peak area with
the calibration curve.

Protocol 2: Assay of Sodium Lactate by Titration
(Modified Metrohm Method)

This method provides a cost-effective way to determine the total lactate content.
Principle: The lactate, as the salt of a weak acid, is titrated with a strong acid.
Instrumentation:

» OMNIS Advanced Titrator with a magnetic stirrer or equivalent potentiometric titrator.[1]
» dEcotrode Plus digital pH electrode or a similar pH electrode.[1]

Reagents:

e Solvent: 1:1 mixture of acetone and water.[1]

 Titrant: 0.1 mol/L hydrochloric acid (HCI).[1]

Procedure:

e Accurately weigh a sample equivalent to 300 mg of sodium lactate.

¢ Dissolve the sample in the 1:1 acetone/water mixture.

« Titrate the sample directly with 0.1 mol/L HCI solution until after the first equivalence point is
reached.

e The content of sodium lactate is calculated from the volume of titrant consumed.

Visualizations
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Caption: Potential degradation pathways of sodium lactate under various stress conditions.
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Caption: Troubleshooting workflow for investigating issues with sodium lactate solutions.

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b8269991?utm_src=pdf-body-img
https://www.benchchem.com/product/b8269991?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8269991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Prepare Sodium Lactate Solution
(Known Concentration)

Store under Defined Conditions
(Temperature, pH, Light)

Collect Samples at
Pre-defined Time Points

Analyze Samples

Visual Inspection H Measurement Sodium Lactate Assay Analysis of Degradation
P P (e.g., HPLC) Products (e.g., HPLC)

Analyze Data and
Determine Degradation Rate

End: Determine Shelf Life

Click to download full resolution via product page

Caption: General experimental workflow for assessing the stability of sodium lactate solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8269991#degradation-of-sodium-lactate-in-long-
term-stored-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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